
C.I. Acid Brown 120 chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025 Get Quote

C.I. Acid Brown 120: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Brown 120, identified by the Colour Index Number 35020 and CAS Registry Number

6428-26-8, is a multi-azo dye. As a member of the acid dye class, it is primarily utilized in the

textile industry for dyeing protein fibers such as wool and silk, as well as synthetic polyamides.

Its molecular structure, characterized by multiple azo groups (-N=N-), is responsible for its

chromophoric properties. This technical guide provides a detailed overview of the chemical and

physical properties of C.I. Acid Brown 120, its molecular structure, a general synthesis

methodology, and analytical protocols. Due to its primary application in the dye industry,

information regarding its direct use in drug development or its interaction with specific signaling

pathways is not available.

Chemical and Physical Properties
C.I. Acid Brown 120 is a complex organic salt with a significant molecular weight. A summary

of its key chemical and physical properties is presented in the tables below. It is noteworthy

that while general qualitative descriptions of its properties are available, specific quantitative
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data such as solubility in g/L, a precise melting or decomposition point, and UV-Visible

absorption maxima are not readily found in publicly available literature.

General Properties
Property Value Source

C.I. Name Acid Brown 120

C.I. Number 35020

CAS Registry Number 6428-26-8

Molecular Formula C₃₀H₂₃N₁₂Na₃O₉S₃

Molecular Weight 860.75 g/mol

Chemical Class Multi-azo dye

Physical Appearance Red-light brown powder

Solubility and Spectroscopic Properties
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Property Description Source

Solubility in Water
Soluble, forming a yellow-light

brown solution.

Behavior in Acid

In strong sulfuric acid, it

dissolves to form a dark brown

solution, which turns tan upon

dilution. In an aqueous solution

with strong hydrochloric acid, a

brown precipitate is formed.

Behavior in Base

In a thick sodium hydroxide

solution, it forms an orange-

brown solution.

UV-Vis Absorption
Specific λmax not available in

the searched literature.

Melting/Decomposition Point
Not available in the searched

literature.

Molecular Structure
C.I. Acid Brown 120 is a multi-azo dye, meaning its structure contains more than one azo

group (-N=N-) linking aromatic moieties. The molecular formula, C₃₀H₂₃N₁₂Na₃O₉S₃, indicates

a large and complex structure. The presence of three sodium sulfonate (-SO₃Na) groups

confers its solubility in water, a characteristic feature of acid dyes. These negatively charged

sulfonate groups allow the dye to form ionic bonds with the positively charged amino groups in

protein fibers under acidic conditions.

While a definitive 2D structure is not readily available in the searched results, the

manufacturing method provides clues to its composition. It is synthesized from 3-

Aminobenzenesulfonic acid, Benzene-1,3-diamine, and 2,4-Diaminobenzenesulfonic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of C.I. Acid Brown 120 are not

explicitly available. However, based on the general principles of azo dye chemistry,
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representative methodologies can be outlined.

Synthesis of C.I. Acid Brown 120 (General Methodology)
The synthesis of C.I. Acid Brown 120 involves a multi-step process of diazotization and

coupling reactions.

Step 1: First Diazotization and Coupling

Diazotization of 3-Aminobenzenesulfonic Acid: 3-Aminobenzenesulfonic acid is dissolved in

an acidic solution (e.g., hydrochloric acid) and cooled to 0-5 °C. An aqueous solution of

sodium nitrite (NaNO₂) is added dropwise to form the diazonium salt. The temperature is

kept low to prevent the decomposition of the unstable diazonium salt.

Coupling with Benzene-1,3-diamine: The resulting diazonium salt solution is then slowly

added to a solution of Benzene-1,3-diamine. The coupling reaction occurs to form a

monoazo compound.

Step 2: Second Diazotization and Coupling

Diazotization of the Monoazo Product: The product from the first coupling step, which

contains a free amino group, is diazotized under similar conditions as described in Step 1.

Coupling with a Second Molecule of Benzene-1,3-diamine: The newly formed diazonium salt

is then coupled with another molecule of Benzene-1,3-diamine to form a disazo compound.

Step 3: Third Diazotization and Final Coupling

Diazotization of 2,4-Diaminobenzenesulfonic Acid: 2,4-Diaminobenzenesulfonic acid is bis-

diazotized to form a tetrazo compound.

Final Coupling: The bis-diazotized 2,4-Diaminobenzenesulfonic acid is coupled with two

molecules of the disazo compound formed in Step 2 to yield the final multi-azo dye, C.I. Acid
Brown 120.

Step 4: Isolation and Purification The final dye is typically isolated by salting out with sodium

chloride, followed by filtration, washing, and drying.
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Analysis of C.I. Acid Brown 120 (Representative HPLC
Method)
High-Performance Liquid Chromatography (HPLC) is a standard technique for the analysis of

dyes. A general reverse-phase HPLC method for the analysis of an acid dye is provided below.

Instrumentation: HPLC system with a pump, autosampler, column oven, and a Diode Array

Detector (DAD) or UV-Vis detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient elution is typically used.

Solvent A: Water with an additive like 0.1% formic acid or an ammonium acetate buffer.

Solvent B: Acetonitrile or methanol with the same additive.

Gradient Program: A typical gradient might start with a low percentage of Solvent B, which is

gradually increased over the run to elute the more hydrophobic components.

Flow Rate: 1.0 mL/min.

Column Temperature: 30-40 °C.

Detection: The DAD can monitor a range of wavelengths to determine the absorption

maximum of the dye and detect any impurities.

Sample Preparation: A stock solution of the dye is prepared in the mobile phase or a suitable

solvent (e.g., water/methanol mixture) and then diluted to an appropriate concentration for

analysis.

Visualizations
Synthesis Workflow of C.I. Acid Brown 120
The following diagram illustrates the general workflow for the synthesis of C.I. Acid Brown
120.
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Step 1: First Azo Coupling

Step 2: Second Azo Coupling
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Caption: General synthesis workflow for C.I. Acid Brown 120.

Logical Relationship of Dye Properties and Application
The following diagram illustrates the relationship between the chemical structure of C.I. Acid
Brown 120 and its application as an acid dye.
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Caption: Relationship between structure and application of C.I. Acid Brown 120.

To cite this document: BenchChem. [C.I. Acid Brown 120 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385025#c-i-acid-brown-120-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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